N-(2-methoxy-4-nitrophenyl)-4-(1H-pyrazol-1-yl)benzamide

• IUPAC Name: N-(2-methoxy-4-nitrophenyl)-4-pyrazol-1-ylbenzamide
• InChI: InChI=1S/C17H14N4O4/c1-25-16-11-14(21(23)24)7-8-15(16)19-17(22)12-3-5-13(6-4-12)20-10-2-9-18-20/h2-11H,1H3,(H,19,22)
• InChI Key: AKLUIHHUUGLQHB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)[N+](=O)[O-])NC(=O)C2=CC=C(C=C2)N3C=CC=N3
• Molecular Formula: C17H14N4O4
• Molecular Weight: 338.32 g/mol

Description

N-(2-methoxy-4-nitrophenyl)-4-(1H-pyrazol-1-yl)benzamide, also known as MNBA, is a chemical compound that has gained significant attention in the field of scientific research. MNBA is a synthetic compound that has been synthesized through various methods. The compound has been found to have potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology.

Scientific Research Applications

N-(2-methoxy-4-nitrophenyl)-4-(1H-pyrazol-1-yl)benzamide has been found to have potential applications in various fields of scientific research. One of the most significant applications of N-(2-methoxy-4-nitrophenyl)-4-(1H-pyrazol-1-yl)benzamide is in the field of medicinal chemistry. The compound has been found to have potential anticancer properties and has been studied extensively as a potential anticancer agent. N-(2-methoxy-4-nitrophenyl)-4-(1H-pyrazol-1-yl)benzamide has also been found to have potential anti-inflammatory properties and has been studied as a potential treatment for inflammatory diseases.

Mechanism of Action

The mechanism of action of N-(2-methoxy-4-nitrophenyl)-4-(1H-pyrazol-1-yl)benzamide is not fully understood. However, it has been suggested that the compound may act by inhibiting the activity of certain enzymes and proteins that are involved in the development and progression of cancer and inflammation. N-(2-methoxy-4-nitrophenyl)-4-(1H-pyrazol-1-yl)benzamide has also been found to induce cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
N-(2-methoxy-4-nitrophenyl)-4-(1H-pyrazol-1-yl)benzamide has been found to have various biochemical and physiological effects. The compound has been found to inhibit the proliferation of cancer cells and induce apoptosis. N-(2-methoxy-4-nitrophenyl)-4-(1H-pyrazol-1-yl)benzamide has also been found to inhibit the activity of certain enzymes and proteins that are involved in the development and progression of cancer and inflammation. In addition, N-(2-methoxy-4-nitrophenyl)-4-(1H-pyrazol-1-yl)benzamide has been found to have potential anti-inflammatory properties and has been studied as a potential treatment for inflammatory diseases.

Advantages and Limitations for Lab Experiments

N-(2-methoxy-4-nitrophenyl)-4-(1H-pyrazol-1-yl)benzamide has several advantages for lab experiments. The compound is relatively easy to synthesize, and the yield is generally high. N-(2-methoxy-4-nitrophenyl)-4-(1H-pyrazol-1-yl)benzamide is also relatively stable and can be stored for extended periods without significant degradation. However, N-(2-methoxy-4-nitrophenyl)-4-(1H-pyrazol-1-yl)benzamide has some limitations for lab experiments. The compound is relatively insoluble in water, which can make it challenging to work with in aqueous solutions. N-(2-methoxy-4-nitrophenyl)-4-(1H-pyrazol-1-yl)benzamide is also relatively expensive, which can limit its use in some experiments.

Future Directions

N-(2-methoxy-4-nitrophenyl)-4-(1H-pyrazol-1-yl)benzamide has several potential future directions for scientific research. One potential direction is the further study of the compound's anticancer properties. N-(2-methoxy-4-nitrophenyl)-4-(1H-pyrazol-1-yl)benzamide has been found to have potential anticancer properties, and further research could lead to the development of new anticancer agents. Another potential direction is the further study of the compound's anti-inflammatory properties. N-(2-methoxy-4-nitrophenyl)-4-(1H-pyrazol-1-yl)benzamide has been found to have potential anti-inflammatory properties, and further research could lead to the development of new treatments for inflammatory diseases. Additionally, further research could be conducted to better understand the mechanism of action of N-(2-methoxy-4-nitrophenyl)-4-(1H-pyrazol-1-yl)benzamide and to identify new targets for the compound.